The Ganges–Brahmaputra–Meghna delta system: biophysical models to support analysis of ecosystem services and poverty alleviation†
Environmental Science: Processes & Impacts Pub Date: 2015-06-03 DOI: 10.1039/C5EM90022K
Abstract
A graphical abstract is available for this content
Recommended Literature
- [1] Advances in the theory of superhydrophobic surfaces
- [2] Contents list
- [3] Theoretical and experimental verification of imaging resolution factors in scanning electrochemical microscopy†
- [4] The kinetics of phase transitions in underpotentially deposited Cu adlayers on Au(111)
- [5] Correlation of core binding energies by a potential model based on “half-ionized” cores and a new method for calculating atomic charges
- [6] A real-time LAMP-based dual-sample microfluidic chip for rapid and simultaneous detection of multiple waterborne pathogenic bacteria from coastal waters†
- [7] Identification of disease-associated microRNA in a diet-induced model of nonalcoholic steatohepatitis
- [8] Sonication-induced self-assembly of flexible tris(ureidobenzyl)amine: from dimeric aggregates to supramolecular gels†
- [9] Biological conversion of carbon dioxide to photosynthetic fuels and electrofuels
- [10] 2-Acyl-1,1,3,3-tetracyanopropenides (ATCN): structure characterization and luminescence properties of ammonia and alkali metal ATCN salts†
Journal Name：Environmental Science: Processes & Impacts
Research Products
-
CAS no.: 10424-09-6
-
CAS no.: 131525-50-3
